3-Hydroxy-2-methoxyquinazolin-4(3H)-one
Cat. No. B8482028
M. Wt: 192.17 g/mol
InChI Key: MJZLPGQKFOKJRN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04521420
Procedure details
A mixture of 22.8 g (0.15 mol) of o-amino-benzhydroxamic acid, 50 ml of methanol and 27.2 g (0.2 mol) of tetramethyl orthocarbonate is boiled under reflux for 2 hours and then cooled to 5° C. The product which crystallizes out is filtered off under suction. In this manner, 17 g (60% of theory) of 2-methoxy-3-hydroxy-3,4-dihydro-4-oxo-quinazoline are obtained in the form of colorless crystals of melting point 220° C. ##STR18##
Yield
60%
Identifiers
|
REACTION_CXSMILES
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[NH2:1][C:2]1[CH:11]=[CH:10][CH:9]=[CH:8][C:3]=1[C:4]([NH:6][OH:7])=[O:5].[C:12](OC)(OC)(OC)[O:13][CH3:14]>CO>[CH3:12][O:13][C:14]1[N:6]([OH:7])[C:4](=[O:5])[C:3]2[C:2](=[CH:11][CH:10]=[CH:9][CH:8]=2)[N:1]=1
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Inputs
Step One
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Name
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|
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Quantity
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22.8 g
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Type
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reactant
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Smiles
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NC1=C(C(=O)NO)C=CC=C1
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Name
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|
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Quantity
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27.2 g
|
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Type
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reactant
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Smiles
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C(OC)(OC)(OC)OC
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
|
CO
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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|
Setpoint
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5 °C
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Other
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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under reflux for 2 hours
|
|
Duration
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2 h
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CUSTOM
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Type
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CUSTOM
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|
Details
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The product which crystallizes out
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FILTRATION
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Type
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FILTRATION
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|
Details
|
is filtered off under suction
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Outcomes
Product
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Name
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|
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Type
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product
|
|
Smiles
|
COC1=NC2=CC=CC=C2C(N1O)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 17 g | |
| YIELD: PERCENTYIELD | 60% | |
| YIELD: CALCULATEDPERCENTYIELD | 59% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
